Cas no 1090984-56-7 (N-{2-[(4-methoxyphenyl)amino]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-{2-[(4-methoxyphenyl)amino]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1090984-56-7
• Molecular Formula: C₂₇H₂₉N₃O₄S
• Molecular Weight: 491.601865530014
• CID: 5957546
• PubChem ID: 40207819

N-{2-[(4-methoxyphenyl)amino]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Properties

Names and Identifiers

• N-[2-(4-methoxyanilino)phenyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
• 1090984-56-7
• N-{2-[(4-methoxyphenyl)amino]phenyl}-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• EN300-26600073
• Z28359232

• InChIKey： KECSEJNIGWNFQS-LVZFUZTISA-N
• Inchi： 1S/C27H29N3O4S/c1-34-24-13-11-23(12-14-24)28-25-9-5-6-10-26(25)29-27(31)22-15-18-30(19-16-22)35(32,33)20-17-21-7-3-2-4-8-21/h2-14,17,20,22,28H,15-16,18-19H2,1H3,(H,29,31)/b20-17+
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2=CC=CC=C2NC2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.18787759g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 491.18787759g/mol
• Heavy Atom Count: 35
• Complexity: 790
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides